Cas no 1383056-73-2 (2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1383056-73-2
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• MDL: MFCD22393668
• CID: 2092407
• PubChem ID: 66851504
• Update Time: 2025-10-28

2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2-(tert-Butoxycarbonylamino)pyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• 2-(tert-butoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2-tert-Butoxycarbonylamino-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• SCHEMBL943447
• YJHHNBKLVFDPJO-UHFFFAOYSA-N
• DS-9116
• SB33237
• AKOS024262269
• MFCD22393668
• 2-[[(1,1-Dimethylethoxy)carbonyl]amino]pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• DB-098402
• 2-((tert-Butoxycarbonyl)amino)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• C12H14N4O4
• EN300-3364823
• CS-W000485
• BCP14922
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1383056-73-2

• MDL： MFCD22393668
• Inchi： 1S/C12H14N4O4/c1-12(2,3)20-11(19)14-8-7(10(17)18)9-13-5-4-6-16(9)15-8/h4-6H,1-3H3,(H,17,18)(H,14,15,19)
• InChI Key： YJHHNBKLVFDPJO-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=C2N=CC=CN2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.10150494g/mol
• Monoisotopic Mass: 278.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.023 g/l) (25 º C),

2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1383056-73-2, known as 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The presence of the tert-butoxy carbonyl (Boc) group and the carboxylic acid moiety introduces unique functional groups that contribute to its chemical reactivity and biological activity.

Pyrazolo[1,5-a]pyrimidines are well-documented for their potential as kinase inhibitors, particularly in the context of cancer therapy. The Boc group, a common protecting group in organic synthesis, plays a crucial role in modulating the physical and chemical properties of the molecule. Recent studies have highlighted the importance of such protecting groups in enhancing the stability and solubility of bioactive compounds, making them more amenable for drug delivery systems. The carboxylic acid group further adds to the versatility of this compound by enabling it to participate in various biochemical reactions, including hydrogen bonding interactions with target proteins.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various protein targets. For instance, molecular docking studies have revealed potential interactions between 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. These findings underscore its potential as a therapeutic agent in treating cancers characterized by dysregulated cell cycle control.

In addition to its role as a kinase inhibitor, this compound has also been explored for its anti-inflammatory properties. Experimental data from in vitro assays suggest that it may inhibit pro-inflammatory cytokine production by modulating nuclear factor-kappa B (NF-κB) signaling pathways. This dual functionality—simultaneously targeting oncogenic kinases and inflammatory pathways—positions it as a promising candidate for multi-targeted therapies.

The synthesis of 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and peptide coupling techniques. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels. Such advancements in synthetic methodology not only enhance the scalability of this compound but also pave the way for its potential commercialization.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, stereochemistry, and crystalline properties. For instance, X-ray crystallography has revealed a highly ordered lattice structure with significant intermolecular hydrogen bonding networks, which contribute to its solid-state stability.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability and reduce potential toxicities. Preclinical studies in animal models have demonstrated moderate efficacy in tumor growth inhibition without significant adverse effects at therapeutic doses. However, further investigations are required to evaluate its long-term safety profile and efficacy in diverse cancer models.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a compelling example of how structural modifications can be leveraged to design multi-functional bioactive molecules. Its unique combination of kinase inhibitory activity and anti-inflammatory properties positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.